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Compound of Interest

Compound Name: GS39783

Cat. No.: B1672155 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the solubility of GS39783 in DMSO and ethanol. It includes a

detailed solubility data summary, troubleshooting advice for common dissolution issues, and

standardized experimental protocols.

Solubility Data
The solubility of GS39783 can vary between batches and is influenced by factors such as

solvent purity, temperature, and dissolution technique. The following table summarizes the

reported solubility data from various suppliers.
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Supplier/Sourc
e

Notes

DMSO 25 74.09
MedchemExpres

s

Ultrasonic and

warming to 60°C

may be required.

Hygroscopic

DMSO can

impact solubility;

use a fresh

aliquot.[1]

3.37 10 Tocris Bioscience

No specific

preparation

notes provided.

[2]

Soluble Soluble
Cayman

Chemical

No specific

concentration

provided.[3]

Soluble to 25

mM
25 Abcam

No specific

preparation

notes provided.

Soluble to 10

mM
10 R&D Systems

No specific

preparation

notes provided.

Moderately

soluble
Not Specified Axon Medchem

No specific

concentration

provided.

Insoluble Insoluble APExBIO

This appears to

be an outlier, but

is reported by the

supplier.[4][5]

Ethanol 1.69 5 Tocris Bioscience No specific

preparation
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notes provided.

[2]

Soluble Soluble
Cayman

Chemical

No specific

concentration

provided.[3]

Soluble to 5 mM 5 R&D Systems

No specific

preparation

notes provided.

Insoluble Insoluble APExBIO

This appears to

be an outlier, but

is reported by the

supplier.[4][5]

Molecular Weight of GS39783 is 337.44 g/mol .[2][3]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of GS39783?

A1: Based on the available data, DMSO is the recommended solvent for achieving the highest

concentration stock solutions of GS39783, with reported solubilities reaching up to 25 mg/mL

(74.09 mM).[1] For applications where DMSO may be incompatible, ethanol is a viable

alternative, though at a lower concentration.

Q2: I am having trouble dissolving GS39783 in DMSO. What can I do?

A2: If you encounter solubility issues with GS39783 in DMSO, consider the following

troubleshooting steps:

Use fresh, anhydrous DMSO: DMSO is hygroscopic and absorbed water can significantly

decrease the solubility of compounds.[1]

Apply heat: Gently warming the solution to 60°C can aid dissolution.[1]

Sonication: Use an ultrasonic bath to agitate the solution and break up any precipitate.[1]
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Stepwise Dissolution: Add the solvent to the solid compound gradually while vortexing or

stirring.

Q3: Can I store GS39783 stock solutions? If so, under what conditions?

A3: Yes, stock solutions of GS39783 can be stored. For long-term storage, it is recommended

to store aliquots at -80°C for up to 6 months. For shorter-term storage, -20°C for up to 1 month

is acceptable.[1] Always protect the solution from light.[1] It is advisable to minimize freeze-

thaw cycles.

Q4: Why do different suppliers report different solubilities for GS39783?

A4: Discrepancies in reported solubility can arise from several factors, including differences in

the crystalline form of the compound, purity of the specific batch, and the methodology used to

determine solubility. Some suppliers may report the maximum achieved concentration, while

others may provide a more conservative estimate.

Experimental Protocol: Preparation of a GS39783
Stock Solution
This protocol outlines a general procedure for dissolving GS39783 in DMSO.

Materials:

GS39783 solid compound

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:
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Weigh the Compound: Accurately weigh the desired amount of GS39783 solid in a sterile

tube.

Add Solvent: Add the calculated volume of DMSO to achieve the desired concentration. It is

recommended to add the solvent incrementally.

Initial Mixing: Vortex the tube for 1-2 minutes to facilitate initial dissolution.

Aid Dissolution (if necessary): If the compound does not fully dissolve, proceed with one or

both of the following steps:

Heating: Place the tube in a water bath or on a heat block set to a maximum of 60°C for

short periods (5-10 minutes). Vortex intermittently.

Sonication: Place the tube in an ultrasonic bath for 5-15 minutes.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C, protected from light.

Diagrams

Preparation

Dissolution

Final Steps

Weigh GS39783 Add DMSO/Ethanol Vortex

Incomplete Dissolution?
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Caption: Workflow for dissolving GS39783.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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